Cas no 125464-46-2 (L-Lysine, L-a-aspartyl-L-seryl-L-a-aspartylglycyl- (9CI))

• Product Name: L-Lysine, L-a-aspartyl-L-seryl-L-a-aspartylglycyl- (9CI)
• CAS No: 125464-46-2
• MF: C₁₉H₃₂N₆O₁₁
• MW: 520.490984916687
• CID: 166049
• PubChem ID: 130454
• Update Time: 2025-04-19

L-Lysine, L-a-aspartyl-L-seryl-L-a-aspartylglycyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Lysine, L-a-aspartyl-L-seryl-L-a-aspartylglycyl- (9CI)
• (2S)-6-amino-2-[[2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-3-carboxypropanoyl]amino]-3-hydroxypropanoyl]amino]-3-carboxypropanoyl]amino]acetyl]amino]hexanoic acid
• aspartyl-seryl-aspartyl-glycyl-lysine
• Asp-ser-asp-gly-lys
• DSDGK
• L-alpha-aspartyl-L-seryl-L-alpha-aspartylglycyl-L-lysine
• L-Lysine, N2-(N-(N-(N-L-alpha-aspartyl-L-seryl)-L-alpha-aspartyl)glycyl)-
• 125464-46-2
• DTXSID70154781
• H-Asp-Ser-Asp-Gly-Lys-OH

• Inchi： 1S/C19H32N6O11/c20-4-2-1-3-10(19(35)36)23-13(27)7-22-17(33)11(6-15(30)31)24-18(34)12(8-26)25-16(32)9(21)5-14(28)29/h9-12,26H,1-8,20-21H2,(H,22,33)(H,23,27)(H,24,34)(H,25,32)(H,28,29)(H,30,31)(H,35,36)/t9-,10-,11-,12-/m0/s1
• InChI Key： YTXBJGMYOPYBAT-BJDJZHNGSA-N
• SMILES： OC([C@H](CCCCN)NC(CNC([C@H](CC(=O)O)NC([C@H](CO)NC([C@H](CC(=O)O)N)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 520.21306
• Monoisotopic Mass: 520.21290586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 36
• Rotatable Bond Count: 18
• Complexity: 822
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -9.7
• Topological Polar Surface Area: 301Ų

Experimental Properties

• PSA: 300.57